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Get Quote

Cheminformatic Identity and the InChiKey
Framework

In the landscape of modern drug discovery and computational chemistry, standardizing the

digital identity of a molecule is paramount. For the versatile building block 2-[(2-
Methylbutyl)amino]cyclohexan-1-ol (CAS: 1247839-60-6) [1], the International Chemical
Identifier (InChl) provides a normalized, machine-readable signature. However, because
standard InChl strings can become unwieldy for database indexing, the InChiKey was
developed as a fixed-length (27-character) SHA-256 hashed representation.

The InChlKey for 2-[(2-Methylbutyl)amino]cyclohexan-1-ol is BDGIMXGQVNKTLN-
UHFFFAOYSA-N [2].

Understanding the causality behind this hash reveals how cheminformatic databases index the
compound:

e Block 1 (BDGIMXGQVNKTLN): This 14-character sequence encodes the core molecular
skeleton (connectivity and atomic composition). Any isomer with the exact same 2D
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connectivity will share this primary block.

¢ Block 2 (UHFFFAOYSA): This 10-character block encodes stereochemistry and isotopic
substitution. The sequence UHFFFAQY specifically indicates that no absolute
stereochemistry is defined in this specific entry, S denotes it is a standard InChl, and A
represents version 1.

e Block 3 (N): The final character denotes the protonation state, with N standing for a neutral
charge.

2-[(2-Methylbutyl)amino]
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Logical workflow of InChlKey generation and hash block breakdown for the target compound.

Pharmacological Relevance: Modulating Voltage-

Gated Sodium Channels
The
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-amino alcohol motif found in 2-[(2-Methylbutyl)amino]cyclohexan-1-ol is a highly privileged
pharmacophore in medicinal chemistry. Specifically, aminocyclohexanol derivatives are
extensively utilized as precursors in the development of Voltage-Gated Sodium Channel
(VGSC) inhibitors, most notably targeting the NaV1.7 subtype for the treatment of neuropathic
pain [3].

Mechanistic Causality: The lipophilic cyclohexane ring and the branched 2-methylbutyl chain
provide the necessary partition coefficient (

) to facilitate rapid diffusion across the neuronal phospholipid bilayer. Once the molecule
reaches the slightly more acidic intracellular environment, the secondary amine (pKa ~9.5)
becomes protonated. This resulting cationic species is the active pharmacophore that binds to
the intracellular vestibule of the NaV1.7 channel. By physically occluding the pore, it prevents

influx, thereby halting the propagation of nociceptive action potentials.
Aminocyclohexanol Diffusion _ Cell Membrane ProtonationI Intracellular Binding >
Derivative Penetration to NaVv1.7 Blockade Potential

Click to download full resolution via product page

Mechanism of action for aminocyclohexanol derivatives blocking voltage-gated sodium
channels.

Experimental Workflow: Synthesis and
Characterization

The synthesis of 2-[(2-Methylbutyl)amino]cyclohexan-1-ol is most efficiently achieved via the
nucleophilic ring opening of an epoxide. The following protocol is designed as a self-validating
system to ensure high yield and stereochemical purity.

Step-by-Step Methodology

» Reagent Preparation: In a flame-dried round-bottom flask under an inert argon atmosphere,
dissolve 1.0 equivalent of cyclohexene oxide and 1.2 equivalents of 2-methylbutan-1-amine
in absolute ethanol (0.5 M concentration).
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o Causality: Ethanol is chosen non-arbitrarily; as a protic solvent, it stabilizes the developing
alkoxide intermediate during the transition state of the epoxide ring opening, significantly
lowering the activation energy [4].

Epoxide Ring Opening: Heat the reaction mixture to reflux (80°C) for 12 hours.
o Causality: The nucleophilic attack of the primary amine on the epoxide proceeds via an

mechanism. This dictates a strict anti-periplanar geometry, ensuring the exclusive
formation of the trans-1,2-aminoalcohol diastereomer.

Self-Validating Reaction Monitoring: Monitor the reaction progress via Thin Layer
Chromatography (TLC). Stain the TLC plates with ninhydrin.

o Validation: The starting primary amine will present as a deep purple spot, whereas the
secondary amine product will appear as a faint red/brown spot. The complete
disappearance of the purple spot serves as an internal, visual validation that the
nucleophilic substitution has reached completion.

Solvent Removal & Purification: Concentrate the mixture in vacuo. Purify the crude residue
via flash column chromatography using a solvent system of Dichloromethane/Methanol
(95:5) doped with 1% Triethylamine (

o Causality: Standard silica gel chromatography often leads to severe streaking for
secondary amines. The

competitively binds to the acidic silanol groups on the silica stationary phase, preventing
the target amine from tailing and ensuring sharp, isolated fractions.

Characterization: Validate the purified product using

NMR,

NMR, and High-Resolution Mass Spectrometry (HRMS) to confirm the exact mass
corresponding to the InChiKey skeleton.
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Step 1: Reagent Prep

Cyclohexene oxide +
2-Methylbutan-1-amine

Step 2: Ring Opening
Reflux in EtOH (80°C, 12h)

'

Step 3: Solvent Monitoring
TLC (Ninhydrin Stain)

Step 4: Purification
Silica Column (DCM/MeOH)

Step 5: Characterization
NMR, LC-MS, IR

Click to download full resolution via product page

Step-by-step experimental workflow for the epoxide ring-opening synthesis and
characterization.

Quantitative Data Presentation

To facilitate rapid reference during assay development and computational modeling, the core
physicochemical properties of the compound are summarized below.
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Property Quantitative / String Value
Chemical Name 2-[(2-Methylbutyl)amino]cyclohexan-1-ol
CAS Registry Number 1247839-60-6

Molecular Formula

Molecular Weight 185.31 g/mol

INChl=1S/C11H23NO/c1-3-9(2)8-12-10-6-4-5-7-
11(10)13/h9-13H,3-8H2,1-2H3

Standard InChl

InChlKey BDGIMXGQVNKTLN-UHFFFAOYSA-N
Hydrogen Bond Donors 2 (Alcohol -OH, Amine -NH)
Hydrogen Bond Acceptors 2 (Oxygen, Nitrogen)
Rotatable Bonds 4
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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